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Compound of Interest

Compound Name:
2-Ethyl-4-methoxy-3-

methylbenzoic acid

CAS No.: 1181770-76-2

Cat. No.: B1442406

Get Quote

CAS: 1181770-76-2 | Molecular Formula: C₁₁H₁₄O₃[1][2]

Executive Summary & Application Context
2-Ethyl-4-methoxy-3-methylbenzoic acid is a highly specialized aromatic building block

utilized primarily in Structure-Activity Relationship (SAR) studies within medicinal chemistry.[1]

[2] Unlike commodity reagents, this compound is characterized by significant steric congestion

due to the contiguous substitution pattern (Ethyl-Methyl-Methoxy) on the benzene ring.[1][2]

Primary Applications:

Medicinal Chemistry: Used as a scaffold to introduce lipophilic bulk and conformational

restriction in drug candidates.[1][2]

Agrochemical Discovery: Analogues of this compound class are frequent intermediates in the

synthesis of benzoylhydrazine insecticides (e.g., Methoxyfenozide derivatives).[1][2]

Material Science: Precursor for sterically hindered liquid crystals.[1][2]
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This guide addresses the critical supply chain bottleneck: the scarcity of bulk suppliers and the

high cost of research-grade aliquots.[1][2] It provides a self-validating protocol for verifying the

identity of this crowded molecule upon receipt.[1][2]

Market Analysis: Suppliers & Pricing Dynamics
The market for CAS 1181770-76-2 is currently defined by "Make-to-Order" (MTO) dynamics.[1]

[2] Few suppliers hold significant inventory (>10g), driving prices up for immediate dispatch.[1]

[2]

Supply Tier Classification
Tier Supplier Type Typical Purity Lead Time

Estimated
Cost (USD)

Tier 1

Global Catalogs

(Sigma/Merck,

TRC)

>95% 1-2 Weeks

$2,800 - $4,100 /

gram

(Extrapolated)

Tier 2

Specialty CROs

(Apollo Scientific,

BLD Pharm)

>95% 2-4 Weeks
$1,500 - $2,500 /

gram

Tier 3

Bulk

Manufacturers

(Custom

Synthesis)

98% 8-12 Weeks
Inquire (MOQ

likely 100g)

Pricing Data Snapshot (Current Market)
Toronto Research Chemicals (TRC): ~$285 for 100 mg.[1][2]

Apollo Scientific: ~

732 for 250 mg.[1][2]

BLD Pharmatech: Listed as "In Stock" (Pricing varies by region).[1][2]
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Procurement Strategy: For library synthesis requiring <1g, Tier 2 suppliers offer the best

balance of speed and cost.[1][2] For scale-up (>10g), initiate a custom synthesis contract

immediately, as spot market prices are prohibitive.[1][2]

Technical Specifications & Structural Validation
The high cost of this reagent demands rigorous Quality Control (QC).[1][2] The following

protocol is designed to validate the compound's identity, specifically distinguishing it from its

cheaper isomers (e.g., 2-methoxy-3-methylbenzoic acid).

Structural Challenges
The 2-Ethyl and 3-Methyl groups create a "steric lock," potentially restricting rotation of the

carboxylic acid group.[1][2] This results in distinct NMR signatures compared to less hindered

analogues.[1][2]

Self-Validating QC Protocol (NMR)
Objective: Confirm the presence of the ethyl group and the specific 1,2,3,4-substitution pattern.

[1][2]

Expected ¹H NMR Data (400 MHz, DMSO-d₆):

δ 12.5-13.0 ppm (1H, br s): Carboxylic acid (-COOH).[1][2]

δ 7.6-7.8 ppm (1H, d): Aromatic proton at C6 (Ortho to COOH).[1][2]

δ 6.8-7.0 ppm (1H, d): Aromatic proton at C5 (Ortho to Methoxy).[1][2]

Note: The doublet coupling (J ≈ 8.5 Hz) confirms the ortho relationship of the two

remaining aromatic protons.[1][2]

δ 3.8-3.9 ppm (3H, s): Methoxy group (-OCH₃) at C4.[1][2]
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δ 2.8-3.0 ppm (2H, q): Methylene of Ethyl group (-CH₂CH₃) at C2.[1][2]

Diagnostic: Significant downfield shift due to ortho effect of COOH.[1][2]

δ 2.1-2.2 ppm (3H, s): Methyl group (-CH₃) at C3.[1][2]

δ 1.1-1.2 ppm (3H, t): Methyl of Ethyl group (-CH₂CH₃).[1][2]

QC Comparison Table
Feature

Target Compound
(1181770-76-2)

Common
Impurity/Isomer

QC Flag

Aromatic Region 2 Protons (AB system)
3 Protons (ABC

system)

Reject if >2 Ar-H

signals

Aliphatic Region
Distinct Ethyl (q + t) &

Methyl (s)

Isopropyl (sept + d) or

Propyl

Check integration

2:3:3

LC-MS (ESI-) [M-H]⁻ = 193.2
[M-H]⁻ = 179.2

(Demethylated)
Mass shift of 14 Da

Procurement & Validation Workflow
The following diagram outlines the decision logic for sourcing and verifying this compound to

minimize project risk.

Requirement Defined
(< 1g vs > 10g)

Route A: Spot Buy
(Tier 1/2 Suppliers)< 1g (Urgent)

Route B: Custom Synthesis
(Tier 3 Contract)

> 10g (Cost Sensitive) Receipt & Quarantine QC Step 1: 1H NMR
(Check Ethyl/Methyl Integration)

QC Step 2: LC-MS
(Purity > 95%) Pass QC?

Release to InventoryYes

Reject / Return

No

Click to download full resolution via product page

Figure 1: Strategic procurement and quality assurance workflow for high-value building blocks.

Retrosynthetic Logic (If Supply Fails)
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In scenarios where commercial supply is unavailable, the compound can be synthesized from

2-Ethyl-3-methylphenol.[1][2] This route avoids the difficult ortho-lithiation of benzoic acids.[1]

[2]

Target:
2-Ethyl-4-methoxy-3-methylbenzoic acid

Intermediate 1:
1-Bromo-2-ethyl-4-methoxy-3-methylbenzene

Lithiation/CO2 Quench
(n-BuLi, -78°C)

Intermediate 2:
2-Ethyl-3-methylanisole

Bromination
(NBS, ACN)

Starting Material:
2-Ethyl-3-methylphenol

O-Methylation
(MeI, K2CO3)

Click to download full resolution via product page

Figure 2: Proposed retrosynthetic pathway utilizing commercially available phenol precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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